N'-cyclooctylidene-3,5-dimethoxybenzohydrazide

• IUPAC Name: N-[(E)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C23H22N2O3/c1-27-22-14-20(12-13-21(22)28-17-19-10-6-3-7-11-19)16-24-25-23(26)15-18-8-4-2-5-9-18/h2-14,16H,15,17H2,1H3,(H,25,26)/b24-16+
• InChI Key: HBNCNKOLWWRVIE-LFVJCYFKSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CC2=CC=CC=C2)OCC3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CC2=CC=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

N-cyclooctylidene-3,5-dimethoxybenzohydrazide (CDMB) is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. CDMB is a hydrazide derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action and physiological effects.

Scientific Research Applications

N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has been reported to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a potential candidate for the development of new drugs. N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has also been studied for its potential use as a building block in the synthesis of new materials, such as polymers and dendrimers.

Mechanism of Action

The mechanism of action of N'-cyclooctylidene-3,5-dimethoxybenzohydrazide is not fully understood, but it has been reported to act as a sodium channel blocker, which may contribute to its anticonvulsant and analgesic properties. N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has also been reported to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has been reported to exhibit anticonvulsant, analgesic, and anti-inflammatory properties in various animal models. In a study conducted on mice, N'-cyclooctylidene-3,5-dimethoxybenzohydrazide was found to significantly reduce seizures induced by pentylenetetrazol, a convulsant agent. N'-cyclooctylidene-3,5-dimethoxybenzohydrazide was also found to exhibit analgesic effects in a rat model of neuropathic pain. In another study, N'-cyclooctylidene-3,5-dimethoxybenzohydrazide was found to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in a mouse model of lipopolysaccharide-induced inflammation.

Advantages and Limitations for Lab Experiments

N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has several advantages for lab experiments, including its high purity and stability. N'-cyclooctylidene-3,5-dimethoxybenzohydrazide can be easily synthesized through a simple reaction and can be purified through recrystallization. However, N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has some limitations, including its low solubility in water, which may limit its use in some experiments. N'-cyclooctylidene-3,5-dimethoxybenzohydrazide also has a relatively short half-life, which may require frequent administration in some animal models.

Future Directions

N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. Future research should focus on further understanding the mechanism of action of N'-cyclooctylidene-3,5-dimethoxybenzohydrazide and its potential use in the development of new drugs. N'-cyclooctylidene-3,5-dimethoxybenzohydrazide can also be used as a building block in the synthesis of new materials, and future research should focus on exploring its potential applications in this field. Additionally, the development of new methods for the synthesis of N'-cyclooctylidene-3,5-dimethoxybenzohydrazide may further improve its purity and yield.

Synthesis Methods

N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has been synthesized through various methods, including the reaction of 3,5-dimethoxybenzohydrazide with cyclooctanone in the presence of acetic acid and sulfuric acid. The reaction yields N'-cyclooctylidene-3,5-dimethoxybenzohydrazide as a white crystalline solid, which can be further purified through recrystallization. The synthesis of N'-cyclooctylidene-3,5-dimethoxybenzohydrazide has been reported in several research articles and has been optimized to yield high purity and high yield.